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A Technical Guide to the Solubility of Acid
Yellow 61
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Yellow 61 (C.I. 18968), a single azo acid dye. The information presented herein is intended to

support research, development, and quality control activities where this dye is utilized.

Introduction to Acid Yellow 61
Acid Yellow 61 is a synthetic dye belonging to the acid dye class, characterized by its water-

soluble nature and its application in dyeing protein fibers such as wool and silk, as well as

polyamides.[1] It presents as a yellow powder.[2][3][4] Chemically, it is the sodium salt of a

sulfonated organic acid, with the molecular formula C₂₄H₂₀Cl₂N₅NaO₆S₂.[2][5] Understanding

its solubility is critical for its application in dyeing processes, formulation development, and for

assessing its environmental and biological interactions.

Solubility Profile
The solubility of a dye is a fundamental property that influences its application performance,

including the uniformity and intensity of coloration.[6]
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Aqueous Solubility
Acid Yellow 61 is soluble in water.[2][3][4] The aqueous solution of Acid Yellow 61 is

greenish-yellow. The addition of hydrochloric acid or sodium hydroxide changes the solution to

a tender yellow; the latter also causes slight turbidity.[2][3][4] In concentrated sulfuric acid, the

dye is dark yellow, and upon dilution, it forms a precipitate while the color remains unchanged.

[2][3][4]

Organic Solvent Solubility
Specific quantitative solubility data for Acid Yellow 61 in various organic solvents is not readily

available in published literature. However, for acid dyes in general, it is known that organic

solvents miscible with water can be employed to enhance solubility.[6] The selection of an

appropriate organic co-solvent is dependent on the specific application and process

requirements.

Factors Influencing Solubility
Several factors can impact the solubility of acid dyes like Acid Yellow 61:

Temperature: Generally, the solubility of acid dyes increases with higher temperatures.[6]

pH: Changes in the pH of the solution can alter the charge state of the dye molecules,

thereby affecting their solubility.[6]

Molecular Structure: Dyes with higher molecular weights and fewer sulfonic acid groups tend

to have lower solubility.[7]

Additives: The presence of electrolytes, such as sodium chloride, can decrease the solubility

of water-soluble dyes due to the common ion effect.[7] Conversely, co-solvents like alcohols

or urea can improve solubility by forming hydrogen bonds with the dye molecules and

preventing their agglomeration.[7]

Quantitative Solubility Data
The following table summarizes the known quantitative solubility data for Acid Yellow 61.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13833351?utm_src=pdf-body
https://www.chinainterdyes.com/acid-dye/acid-yellow-61.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6874801.htm
https://www.benchchem.com/product/b13833351?utm_src=pdf-body
https://www.chinainterdyes.com/acid-dye/acid-yellow-61.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6874801.htm
https://www.chinainterdyes.com/acid-dye/acid-yellow-61.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6874801.htm
https://www.benchchem.com/product/b13833351?utm_src=pdf-body
https://www.hztya.com/news/industry-news/acid-blue-225-solubility-detailed-explanation.html
https://www.benchchem.com/product/b13833351?utm_src=pdf-body
https://www.hztya.com/news/industry-news/acid-blue-225-solubility-detailed-explanation.html
https://www.hztya.com/news/industry-news/acid-blue-225-solubility-detailed-explanation.html
https://www.tiankunchemical.com/Solubility-Treatment-of-Acid-Dyes-id42250777.html
https://www.tiankunchemical.com/Solubility-Treatment-of-Acid-Dyes-id42250777.html
https://www.tiankunchemical.com/Solubility-Treatment-of-Acid-Dyes-id42250777.html
https://www.benchchem.com/product/b13833351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13833351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Temperature (°C) Solubility (g/L) Reference

Water 90 35 [2][3][4]

Organic Solvents - Data not available -

Experimental Protocols for Solubility Determination
The following are generalized protocols for determining the solubility of acid dyes. These can

be adapted for Acid Yellow 61.

Gravimetric Method for Insoluble Content
This method is used to determine the amount of insoluble matter in a dye sample.

Principle: A known mass of the dye is dissolved in a specified solvent. The solution is then

filtered to separate any insoluble components, which are subsequently dried and weighed.

Apparatus:

Analytical balance

Beakers

Volumetric flasks

Stirring apparatus (e.g., magnetic stirrer)

Filtration apparatus (e.g., filter paper, vacuum filter)

Drying oven

Procedure:

Accurately weigh a specific amount of the Acid Yellow 61 dye sample.

Transfer the sample to a beaker and add a measured volume of the chosen solvent (e.g.,

deionized water).
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Stir the mixture for a defined period and at a controlled temperature to ensure maximum

dissolution.

Filter the solution through a pre-weighed filter paper or another suitable filtration medium to

collect any insoluble material.[8]

Wash the collected solid on the filter with a small amount of the solvent to remove any

residual soluble dye.

Dry the filter paper with the insoluble matter in a drying oven at a specified temperature until

a constant weight is achieved.[8]

Calculate the mass of the insoluble matter by subtracting the initial weight of the filter paper.

The solubility can be determined from the amount of dye that dissolved in the known volume

of solvent.

Tiered Approach for Solvent Screening
This protocol provides a systematic way to test the solubility of a chemical in different solvents.

Procedure:

Tier 1 (Aqueous Medium): Attempt to dissolve a known high concentration of the test

chemical (e.g., 20 mg/mL) in the primary solvent, typically cell culture media or deionized

water.[9] Use a sequence of mechanical mixing techniques, such as vortexing and

sonication.[9]

Solubility Assessment: Visually inspect the solution for clarity. A clear solution with no visible

particles or cloudiness indicates that the chemical is soluble at that concentration.[9]

Concentration Adjustment: If the chemical is not soluble, decrease the concentration by a

factor of 10 (e.g., to 2 mg/mL) by adding more solvent and repeat the mechanical mixing

procedures.[9]

Tier 2 (Organic Solvents): If the chemical remains insoluble in the aqueous medium, repeat

the procedure with alternative solvents in order of preference, such as Dimethyl Sulfoxide

(DMSO) and then ethanol.[9]
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Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the

factors that influence it.
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Gravimetric Solubility Determination

1. Weigh Dye Sample

2. Dissolve in Known
Volume of Solvent

3. Stir at Controlled
Temperature

4. Filter Solution

5. Dry Insoluble Material
to Constant Weight

6. Weigh Insoluble Material

7. Calculate Solubility

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13833351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Influencing Factors

Acid Dye
Solubility

Temperature pH of Solution Molecular Structure
(MW, Sulfonic Groups)

Additives
(Electrolytes, Co-solvents)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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